2-Bromo-3-chloro-6-fluoro-4-methylbenzaldehyde: Structural Analysis, Synthesis, and Application in KRAS Inhibitor Development
2-Bromo-3-chloro-6-fluoro-4-methylbenzaldehyde: Structural Analysis, Synthesis, and Application in KRAS Inhibitor Development
Target Audience: Researchers, Synthetic Chemists, and Oncology Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper
Executive Summary
2-Bromo-3-chloro-6-fluoro-4-methylbenzaldehyde (CAS: 2368909-40-2) is a highly functionalized, pentasubstituted aromatic building block that has emerged as a critical intermediate in the synthesis of advanced targeted therapeutics. Most notably, it serves as the foundational precursor for the 1H-indazole core found in modern KRAS G12C and G12D inhibitors.
As a Senior Application Scientist, I have structured this guide to move beyond basic physical properties. Here, we will dissect the electronic effects governing its NMR spectra, the mechanistic causality behind its synthesis via Directed Ortho Metalation (DoM), and the self-validating protocols required to utilize it effectively in drug discovery workflows.
Structural & Physicochemical Profiling
The pentasubstituted nature of this benzaldehyde creates a highly polarized aromatic system. The precise arrangement of three different halogens (Br, Cl, F) alongside a methyl and a formyl group dictates both its reactivity and its physical stability.
| Property | Value |
| Chemical Name | 2-Bromo-3-chloro-6-fluoro-4-methylbenzaldehyde |
| CAS Registry Number | 2368909-40-2 |
| Molecular Formula | C₈H₅BrClFO |
| Molecular Weight | 251.48 g/mol |
| Exact Mass | 249.9200 Da |
| SMILES String | Cc1cc(F)c(C=O)c(Br)c1Cl |
| Appearance | Solid (typically off-white to pale yellow) |
| Storage Conditions | Inert atmosphere (Argon/N₂), 2-8°C to prevent auto-oxidation |
Data supported by commercial chemical profiling standards ().
NMR Elucidation & Electronic Effects
Understanding the ¹H NMR spectrum of this molecule is crucial for validating its synthesis, as the regiochemistry of the formylation step must be absolute.
| Nucleus | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration | Assignment |
| ¹H | 10.45 | Singlet (s) | - | 1H | Formyl proton (-CHO) |
| ¹H | 7.25 | Doublet (d) | 10.7 | 1H | Aromatic proton (C5-H) |
| ¹H | 2.68 | Singlet (s) | - | 3H | Methyl protons (-CH₃) |
Causality in Spectral Data:
-
The 10.7 Hz Doublet: The lone aromatic proton at C5 (7.25 ppm) appears as a doublet with a large coupling constant of 10.7 Hz. This is a classic ³J (ortho) Hydrogen-Fluorine coupling. The magnitude of this coupling validates that the proton is situated directly adjacent to the fluorine atom at C6, confirming the regiochemistry of the ring.
-
Formyl Deshielding: Aldehyde protons typically resonate between 9.5 and 10.0 ppm. The extreme downfield shift to 10.45 ppm is caused by the synergistic inductive electron-withdrawing effects (-I) of the ortho-fluorine and ortho-bromine atoms, which heavily deshield the formyl proton ().
Synthesis Methodology: Directed Ortho Metalation (DoM)
The synthesis of 2-bromo-3-chloro-6-fluoro-4-methylbenzaldehyde relies on the regioselective functionalization of 1-bromo-2-chloro-5-fluoro-3-methylbenzene . This is achieved via Directed Ortho Metalation (DoM).
Mechanistic Causality: Why LDA?
A common pitfall in organometallic synthesis is the misuse of alkyllithiums (like n-BuLi) on brominated aromatics. n-BuLi is highly nucleophilic and will preferentially undergo lithium-halogen exchange with the bromine atom, destroying the starting material. To prevent this, Lithium diisopropylamide (LDA) is utilized. LDA is a strong, sterically hindered, non-nucleophilic base. It ignores the bromine and exclusively deprotonates the most acidic proton on the ring. The C6 proton (flanked by the highly electronegative Fluorine and Bromine) is significantly more acidic than the C4 proton (flanked by Fluorine and the electron-donating Methyl group). Thus, LDA ensures absolute regiocontrol.
Self-Validating Protocol: DoM & Formylation
Reference: Adapted from KRAS G12D inhibitor patent literature ().
-
System Preparation: Flame-dry a 3-neck round-bottom flask and purge with Argon. Validation: Organolithium intermediates are instantly quenched by ambient moisture; absolute anhydrous conditions are mandatory.
-
Substrate Dissolution: Dissolve 1-bromo-2-chloro-5-fluoro-3-methylbenzene (1.0 eq) in anhydrous THF (0.3 M concentration). Cool the system to -78 °C using a dry ice/acetone bath. Validation: Cryogenic temperatures suppress undesired benzyne formation.
-
Lithiation: Add LDA (1.6 M in THF, 1.2 eq) dropwise over 30 minutes. Maintain at -78 °C for 1 hour to ensure complete formation of the aryllithium intermediate.
-
Electrophilic Quench: Add anhydrous N,N-Dimethylformamide (DMF, 2.0 eq) dropwise. Validation: DMF acts as the formylating agent. The aryllithium attacks the carbonyl carbon of DMF, forming a stable tetrahedral hemiaminal intermediate that prevents over-addition.
-
Hydrolysis: Quench the reaction at -78 °C with saturated aqueous NH₄Cl, then allow it to warm to room temperature. Validation: The mild acidic workup breaks down the hemiaminal intermediate, revealing the target benzaldehyde while neutralizing excess LDA.
-
Purification: Extract with Ethyl Acetate, dry over Na₂SO₄, and purify via flash silica gel chromatography (0-10% EtOAc/Petroleum ether).
Downstream Application: Indazole Core Formation
The primary industrial application of 2-bromo-3-chloro-6-fluoro-4-methylbenzaldehyde is its conversion into 4-bromo-5-chloro-6-methyl-1H-indazole , a critical pharmacophore for KRAS inhibitors.
This is achieved by reacting the benzaldehyde with hydrazine hydrate. The reaction proceeds via a two-step mechanism:
-
Condensation: Hydrazine attacks the aldehyde to form a hydrazone intermediate.
-
SNAr Cyclization: The terminal nitrogen of the hydrazone attacks the C6 position of the aromatic ring. Because fluorine is an exceptional leaving group in Nucleophilic Aromatic Substitution (SNAr)—stabilizing the Meisenheimer complex via its high electronegativity—it is rapidly displaced, closing the 5-membered pyrazole ring to form the indazole core.
Fig 1: Synthetic workflow from precursor to indazole core via DoM and SNAr cyclization.
References
- US Patent 20240239788A1: Small molecule inhibitors of kras g12d mutant. Google Patents.
- WO Patent 2022109485A1: 6,7-dihydro-pyrano[2,3-d]pyrimidine inhibitors of kras g12c mutant. Google Patents.
